![molecular formula C19H20FN3O4 B3127760 2-[4-(4-Nitrophenyl)piperazino]ethyl 4-fluorobenzenecarboxylate CAS No. 338748-59-7](/img/structure/B3127760.png)
2-[4-(4-Nitrophenyl)piperazino]ethyl 4-fluorobenzenecarboxylate
Overview
Description
Scientific Research Applications
High-Performance Liquid Chromatography
Yamashita, Motohashi, and Yashiki (1989) developed a highly sensitive and selective high-performance liquid chromatographic method with short-wavelength UV detection for determining ionic compounds in biological fluids. This method was applied to compounds structurally similar to 2-[4-(4-Nitrophenyl)piperazino]ethyl 4-fluorobenzenecarboxylate, demonstrating its potential for precise measurement in biological samples (Yamashita, Motohashi, & Yashiki, 1989).
Synthesis and Pharmacological Effects
Ashimori et al. (1991) explored the synthesis and pharmacological effects of optically active derivatives related to this compound. This study highlights the potential for creating compounds with specific optical purities and their applications in pharmacology, such as antihypertensive effects (Ashimori et al., 1991).
Synthesis of Fluoroquinolonecarboxylic Acid
Ishizaki, Suzue, and Irikura (1985) detailed a synthesis method that relates to the production of fluoroquinolonecarboxylic acid, a compound with potent antibacterial activity. Their research provides insights into the chemical processes that could be applicable to the synthesis of related compounds (Ishizaki, Suzue, & Irikura, 1985).
Phosphodiesterase Inhibitors
Baker, Byrne, Economides, and Javed (1995) synthesized a series of compounds including piperazino and fluorobenzene derivatives. They evaluated these for potential use as phosphodiesterase (PDE) inhibitors, which could have implications in heart therapy (Baker et al., 1995).
properties
IUPAC Name |
2-[4-(4-nitrophenyl)piperazin-1-yl]ethyl 4-fluorobenzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FN3O4/c20-16-3-1-15(2-4-16)19(24)27-14-13-21-9-11-22(12-10-21)17-5-7-18(8-6-17)23(25)26/h1-8H,9-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDCUMROJRGHTPN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCOC(=O)C2=CC=C(C=C2)F)C3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FN3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301195730 | |
Record name | 2-[4-(4-Nitrophenyl)-1-piperazinyl]ethyl 4-fluorobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301195730 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
373.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
338748-59-7 | |
Record name | 2-[4-(4-Nitrophenyl)-1-piperazinyl]ethyl 4-fluorobenzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=338748-59-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[4-(4-Nitrophenyl)-1-piperazinyl]ethyl 4-fluorobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301195730 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.